![molecular formula C9H10N4 B2812091 1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine CAS No. 1220709-84-1](/img/structure/B2812091.png)
1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine
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Description
“1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms . The compound also contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms .
Molecular Structure Analysis
The molecular structure of “1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine” would include a pyrazole ring attached to a pyridine ring. The presence of nitrogen in these rings would make the compound a potential hydrogen bond donor and acceptor .Chemical Reactions Analysis
Again, while specific reactions involving “1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine” are not available, pyrazole and pyridine compounds are known to undergo various chemical reactions. For example, pyrazoles can react with electrophiles at the 3-position . Pyridines can undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine” would depend on its molecular structure. For example, the presence of nitrogen in the pyrazole and pyridine rings could potentially increase the compound’s polarity .Scientific Research Applications
- MPA has been studied for its anticancer activity. Researchers have synthesized p-cymene ruthenium complexes with 2-(1-methyl-1H-1,2,4-triazol-3-yl)pyridine and 2-(1-methyl-1H-1,2,4-triazol-5-yl)pyridine. These complexes were tested on human ovarian cancer cell lines, including both cisplatin-sensitive (A2780) and cisplatin-resistant (A2780cis) cells. The results indicate potential anticancer effects .
- Some derivatives of MPA have demonstrated better anti-fibrosis activity than existing compounds like Pirfenidone. These findings suggest its potential in treating fibrotic conditions .
- N-(Substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides, derived from MPA, exhibited moderate antifungal activities. Notably, certain compounds displayed more than 50% inhibition against specific fungal strains .
- The pyrazolopyrimidine moiety, present in MPA, serves as a common heterocyclic nucleus in pharmaceutical design. Medicinal applications of related compounds include antimicrobial, antitumor, antidiabetic, anti-Alzheimer’s, anti-inflammatory, and antioxidant effects .
- MPA ligands have been investigated in coordination chemistry with ruthenium. While complexes of 2-(1-methyl-1H-1,2,4-triazol-5-yl)pyridine have been studied, those of 2-(1-methyl-1H-1,2,4-triazol-3-yl)pyridine remain unexplored. Understanding their coordination behavior is crucial for potential applications .
- The position of donor atoms in MPA-derived ligands influences their coordination behavior. By studying p-cymene ruthenium complexes, researchers gain insights into the coordination modes of these ligands .
Anticancer Properties
Anti-Fibrosis Activity
Antifungal Properties
Heterocyclic Nucleus for Drug Design
Coordination Chemistry Studies
Structural Chemistry Insights
properties
IUPAC Name |
1-methyl-3-pyridin-2-ylpyrazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c1-13-6-7(10)9(12-13)8-4-2-3-5-11-8/h2-6H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZWIOEKXUOUSOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=CC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine | |
CAS RN |
1220709-84-1 |
Source
|
Record name | 1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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